![molecular formula C23H23NO2S B3611368 N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide](/img/structure/B3611368.png)
N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide
Overview
Description
N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent effects on the cannabinoid receptors.
Mechanism of Action
N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide acts as a potent agonist of the CB1 receptor, which is found in the central nervous system. Upon binding to the receptor, this compound activates a cascade of signaling pathways that lead to the release of neurotransmitters such as dopamine and serotonin. This results in the psychoactive effects of this compound, which include euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been shown to have a high potency and efficacy in activating the CB1 receptor, which can lead to a range of effects on the body. These effects include increased heart rate, blood pressure, and body temperature, as well as altered mood, perception, and cognition.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide in lab experiments is its high potency and efficacy in activating the CB1 receptor. This allows for the study of the receptor and its effects on the body in a controlled environment. However, one limitation is the potential for adverse effects on the body, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide and synthetic cannabinoids in general. These include the development of new synthetic cannabinoids with improved therapeutic potential and reduced side effects, as well as the study of the long-term effects of synthetic cannabinoids on the body. Additionally, there is a need for more research on the interactions between synthetic cannabinoids and other drugs, as well as their potential for abuse and addiction.
Conclusion:
In conclusion, this compound is a synthetic cannabinoid that has gained popularity in the research community due to its potent effects on the cannabinoid receptors. It has been widely used in scientific research to study the effects of synthetic cannabinoids on the body and their potential therapeutic uses. While there are advantages and limitations to using this compound in lab experiments, it remains an important tool for studying the cannabinoid receptors and their effects on the body.
Scientific Research Applications
N-(4-methoxybenzyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has been widely used in scientific research to study the cannabinoid receptors and their effects on the body. It has been shown to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. This compound has also been used to study the effects of synthetic cannabinoids on the body and their potential therapeutic uses.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-4-[(4-methylphenyl)sulfanylmethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO2S/c1-17-3-13-22(14-4-17)27-16-19-5-9-20(10-6-19)23(25)24-15-18-7-11-21(26-2)12-8-18/h3-14H,15-16H2,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADSNWTZMTUTNKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NCC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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